Hafnium tetranitrate

• IUPAC Name: hafnium(4+);tetranitrate
• InChI: InChI=1S/Hf.4NO3/c;4*2-1(3)4/q+4;4*-1
• InChI Key: TZNXTUDMYCRCAP-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Hf+4]
• Molecular Formula: HfN4O12
• DSSTOX Substance ID: DTXSID30890759
• Molecular Weight: 426.51 g/mol
• CAS No.: 15509-05-4

Description

Hafnium tetranitrate is a chemical compound with the formula Hf(NO₃)₄. It is a highly reactive compound known for its applications in various scientific research fields. This compound is composed of hafnium, a transition metal, and nitrate groups. The compound is recognized for its unique properties, including its high reactivity and ability to form stable complexes.

Scientific Research Applications

Hafnium tetranitrate has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of hafnium-based compounds and materials.

Biology: Investigated for its potential use in biological imaging and as a contrast agent.

Medicine: Explored for its potential in radiotherapy and as a component in medical devices.

Industry: Utilized in the production of high-performance materials and coatings due to its unique properties

Safety and Hazards

Hafnium tetranitrate is classified as an oxidizer and may intensify fire. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid mixing with combustibles, keep away from heat/sparks/open flames/hot surfaces, and store locked up.

Future Directions

Ferroelectric hafnium and zirconium oxides have undergone rapid scientific development over the last decade, pushing them to the forefront of ultralow-power electronic systems. Maximizing the potential application in memory devices or supercapacitors of these materials requires a combined effort by the scientific community to address technical limitations, which still hinder their application.

Preparation Methods

Synthetic Routes and Reaction Conditions: Hafnium tetranitrate can be synthesized by reacting hafnium tetrachloride with dinitrogen pentoxide. The reaction typically occurs under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods: In industrial settings, this compound is produced through a series of chemical reactions involving hafnium tetrachloride and nitric acid. The process requires precise control of temperature and pressure to achieve high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Hafnium tetranitrate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form hafnium oxide.

Reduction: The compound can be reduced to hafnium metal under specific conditions.

Substitution: this compound can participate in substitution reactions where nitrate groups are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Oxygen or other oxidizing agents at elevated temperatures.

Reduction: Hydrogen gas or other reducing agents at high temperatures.

Substitution: Various ligands in the presence of suitable solvents and catalysts.

Major Products Formed:

Oxidation: Hafnium oxide (HfO₂).

Reduction: Hafnium metal (Hf).

Substitution: Complexes with different ligands depending on the substituting reagent.

Mechanism of Action

Hafnium tetranitrate can be compared with other hafnium compounds, such as:

Hafnium tetrachloride (HfCl₄): Used as a precursor for various hafnium-based materials.

Hafnium oxide (HfO₂): Known for its high thermal stability and use in high-temperature applications.

Hafnium iodide (HfI₄): Utilized in the crystal bar process for producing hafnium metal

Uniqueness: this compound is unique due to its high reactivity and ability to form stable complexes with various ligands. This makes it a valuable compound for research and industrial applications where such properties are desired .

Comparison with Similar Compounds

• Hafnium tetrachloride (HfCl₄)
• Hafnium oxide (HfO₂)
• Hafnium iodide (HfI₄)

Synthesis routes and methods I

Procedure details

Nitrogen is produced as a result of the reaction between phosphorus pentoxide (P2O5) and fuming nitric acid (HNO3). P2O5is placed in flask 12. Fuming nitric acid is placed in dropping funnel 14 and is slowly dropped into the P2O5 in flask 12. Hafnium tetrachloride is placed in flask 20, with stirring bar 22, and is cooled using liquid nitrogen bath 26. When fuming nitric acid is dropped into flask 12 and quickly reacted with P2O5, N2O5 is produced, and condensed into flask 20. When sufficient N2O5 is generated, flask 20 is disconnected from flask 12, and warmed up to about 30° C. After refluxing in N2O5 for a while, e.g., about 30 minutes, hafnium nitrate is produced in high yield. P2O5+2HNO3→N2O5+2HPO3  (5) 4N2O5+HfCl4→Hf(HNO3)4+4NO2Cl  (6)

Synthesis routes and methods II

Procedure details

Although anhydrous hafnium nitrate and anhydrous zirconium nitrate are not currently commercially available, synthesis and purification techniques for these materials are known. Synthesis of zirconium nitrate was reported in 1962. Due to the similarities between hafnium and zirconium, hafnium nitrate may also be isolated through a similar synthesis process. Hafnium nitrate may be prepared by refluxing hafnium tetrachloride over dinitrogen pentoxide at 30° C., and then purified by sublimation at 100° C./0.1 mmHg for hafnium nitrate. Zirconium nitrate can be similarly purified at 95° C./0.1 mmHg.